Cas no 954219-26-2 (Methyl 2-(6-chloropyrimidin-4-yl)benzoate)

• Product Name: Methyl 2-(6-chloropyrimidin-4-yl)benzoate
• CAS No: 954219-26-2
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 2116442
• Update Time: 2023-08-04

Methyl 2-(6-chloropyrimidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-chloropyrimidin-4-yl)benzoate
• PDLQWALTRFZGSF-UHFFFAOYSA-N
• Benzoic acid, 2-(6-chloro-4-pyrimidinyl)-, methyl ester
• Methyl 2-(6-chloropyrimidin-4-yl)benzoate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)9-5-3-2-4-8(9)10-6-11(13)15-7-14-10/h2-7H,1H3
• InChI Key： PDLQWALTRFZGSF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=CC=2C(=O)OC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 52.1